Cas no 1893275-92-7 (3-(5-bromo-2-fluorophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(5-bromo-2-fluorophenyl)-3,3-difluoropropan-1-ol
• CAS No: 1893275-92-7
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 5950329
• PubChem ID: 116841085
• Update Time: 2025-06-11

3-(5-bromo-2-fluorophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-fluorophenyl)-3,3-difluoropropan-1-ol
• EN300-1946265
• 1893275-92-7

• Inchi： 1S/C9H8BrF3O/c10-6-1-2-8(11)7(5-6)9(12,13)3-4-14/h1-2,5,14H,3-4H2
• InChI Key： WVONOCLAZNYGCJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CCO)(F)F)F

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(5-bromo-2-fluorophenyl)-3,3-difluoropropan-1-ol

3-(5-Bromo-2-Fluorophenyl)-3,3-Difluoropropan-1-Ol: A Comprehensive Overview

3-(5-Bromo-2-Fluorophenyl)-3,3-Difluoropropan-1-Ol, also known by its CAS number 1893275-92-7, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of fluorinated aromatic alcohols, which have gained significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a bromine atom at the 5-position and a fluorine atom at the 2-position of the phenyl ring, with two additional fluorine atoms attached to the central carbon of the propanol chain. This arrangement imparts distinctive electronic and steric properties, making it a valuable building block in modern organic synthesis.

The synthesis of 3-(5-Bromo-2-Fluorophenyl)-3,3-Difluoropropan-1-Ol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. For instance, researchers have employed transition metal-catalyzed cross-coupling reactions to construct the aryl-propanol framework with high fidelity. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

The physical properties of this compound are heavily influenced by its fluorinated structure. The presence of multiple fluorine atoms significantly increases its molecular weight and contributes to its high boiling point, making it suitable for applications that require thermal stability. Additionally, the hydroxyl group at the terminal position of the propanol chain allows for strong hydrogen bonding, which enhances its solubility in polar solvents. This characteristic is particularly advantageous in pharmaceutical formulations where precise drug delivery is critical.

In terms of applications, 3-(5-Bromo-2-Fluorophenyl)-3,3-Difluoropropan-1-Ol has found extensive use as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various functional group transformations makes it a versatile precursor for developing novel drugs targeting complex diseases such as cancer and neurodegenerative disorders. Recent studies have highlighted its potential as a key intermediate in the development of kinase inhibitors, which are critical in oncology research.

Beyond pharmaceuticals, this compound has also been explored in agrochemicals for pest control applications. Its unique electronic properties enable it to interact selectively with biological targets, making it a promising candidate for developing environmentally friendly pesticides. Researchers are actively investigating its role in disrupting insect hormone systems without adverse effects on non-target species.

The environmental impact of 3-(5-Bromo-2-Fluorophenyl)-3,3-Difluoropropan-1-Ol has been a topic of recent concern due to its persistence in certain ecosystems. Studies indicate that while it degrades slowly under natural conditions, its metabolites are less toxic and pose minimal risk to aquatic life. Regulatory agencies are closely monitoring its use to ensure compliance with environmental safety standards.

In conclusion, 3-(5-Bromo-2-Fluorophenyl)-3,3-Difluoropropan-1-Ol stands out as a pivotal compound in contemporary chemical research. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a cornerstone for future innovations across multiple industries. As research continues to uncover new potential uses and optimize its production processes, this compound will undoubtedly play an increasingly important role in advancing science and technology.